Bicyclo[3.1.0]hexane-1-carboxylic acid

• IUPAC Name: bicyclo[3.1.0]hexane-1-carboxylic acid
• InChI: InChI=1S/C7H10O2/c8-6(9)7-3-1-2-5(7)4-7/h5H,1-4H2,(H,8,9)
• InChI Key: LDJAXCFOBFPUGI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC2(C1)C(=O)O
• Molecular Formula: C7H10O2
• Molecular Weight: 126.15 g/mol
• CAS RN: 25090-52-2

Description

“Bicyclo[3.1.0]hexane-1-carboxylic acid” is a chemical compound with the molecular formula C7H10O2. It is a type of bicyclic compound, which means it contains two rings in its structure. The compound is part of the larger family of carboxylic acids, which are organic compounds that contain a carboxyl group (C(=O)OH).

Synthesis Analysis

The synthesis of “Bicyclo[3.1.0]hexane-1-carboxylic acid” and similar compounds has been reported in the literature. One method involves a (3 + 2) annulation of cyclopropenes with cyclopropylanilines. This reaction was performed using an organic or an iridium photoredox catalyst and blue LED irradiation. Good yields were obtained for a broad range of cyclopropene and cyclopropylaniline derivatives.

Molecular Structure Analysis

The molecular structure of “Bicyclo[3.1.0]hexane-1-carboxylic acid” is characterized by a bicyclic ring system. The compound has a molecular weight of 126.16. The InChI code for this compound is 1S/C7H10O2/c8-7(9)6-4-2-1-3-5(4)6/h4-6H,1-3H2,(H,8,9).

Physical And Chemical Properties Analysis

“Bicyclo[3.1.0]hexane-1-carboxylic acid” is a solid at room temperature. It has a boiling point of 229.8±8.0 C at 760 mmHg and a melting point of 60 C.

Scientific Research Applications

Structural and Conformational Analyses

• Bicyclo[3.1.0]hexane and its derivatives, including those with nitrogen, oxygen, or sulfur atoms, have been explored for their structural and conformational properties. These compounds can be used as building blocks in various applications, such as in the synthesis of natural compounds or as constituents of bioactive compounds and catalysts. Notably, methanoproline and 3-azabicyclo[3.1.0]hex-6-ylamine, components of potent antibiotics, are key examples demonstrating the importance of the bicyclo[3.1.0]hexane structure in biological activities (Jimeno et al., 2011).

Synthetic Methodologies

• Research has detailed the enantioselective synthesis of bicyclo[3.1.0]hexane carboxylic acid derivatives, achieved through key steps like intramolecular cyclopropanation, starting from commercially available enantiomerically pure materials. This process underscores the compound's versatility in chemical synthesis (Yoshikawa et al., 2004).

Biological and Pharmaceutical Relevance

• Bicyclo[3.1.0]hexane derivatives have been studied for their pharmacological profiles, especially as metabotropic glutamate receptor antagonists. Chemical modifications of these compounds have led to the discovery of derivatives with significant receptor affinity and antagonist activity, highlighting their potential in neurological and psychiatric disorder treatments (Yasuhara et al., 2006).

Molecular and NMR Studies

• The molecular structures of bicyclo[3.1.0]hexane derivatives have been analyzed using techniques like NMR spectroscopy. These studies provide insights into the long-range spin-spin coupling and chemical shifts in such compounds, which are crucial for understanding their chemical behavior and potential applications (Briden et al., 1968).

Applications in Organic Synthesis

• Bicyclo[3.1.0]hexane-1-carboxylic acid and its derivatives have been used in the synthesis of various organic compounds. Their role in facilitating reactions such as intramolecular cyclopropanation and the retro-Diels-Alder strategy has been highlighted, showcasing their importance as intermediates in organic synthesis (Moher, 1996).

Safety And Hazards

“Bicyclo[3.1.0]hexane-1-carboxylic acid” is classified as harmful according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements for this compound are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding contact with skin, eyes, and clothing.

Future Directions

The synthesis and study of “Bicyclo[3.1.0]hexane-1-carboxylic acid” and similar compounds are areas of active research. These compounds are valuable building blocks in medicinal chemistry and can be used to create a variety of bioactive compounds. Future research may focus on developing more efficient synthesis methods and exploring the biological activity of these compounds.